Cas no 1251597-79-1 (3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione)

• Product Name: 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• CAS No: 1251597-79-1
• MF: C₂₀H₂₂ClN₅O₃S
• MW: 447.938381671906
• CID: 6431775
• PubChem ID: 49666736
• Update Time: 2025-10-31

3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-chlorophenyl)piperazine-1-carbonyl]-6-(2-methylpropyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• AKOS021745693
• 3-(4-(4-chlorophenyl)piperazine-1-carbonyl)-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• 1251597-79-1
• F3406-9116

• Inchi： 1S/C20H22ClN5O3S/c1-12(2)11-26-18(27)16-15(22-20(26)29)17(30-23-16)19(28)25-9-7-24(8-10-25)14-5-3-13(21)4-6-14/h3-6,12H,7-11H2,1-2H3,(H,22,29)
• InChI Key： VFKIOYILBDSDCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C2=C3C(C(N(C(N3)=O)CC(C)C)=O)=NS2)=O)CC1

Computed Properties

• Exact Mass: 447.113
• Monoisotopic Mass: 447.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

Exploring the Potential of 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione (CAS No. 1251597-79-1) in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione (CAS No. 1251597-79-1) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule, characterized by its isothiazolo[4,3-d]pyrimidine core and piperazine substituent, represents a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

The growing interest in CAS No. 1251597-79-1 aligns with current trends in precision medicine and personalized therapies. Researchers are increasingly focusing on small molecules that modulate specific pathways, such as those involving G-protein-coupled receptors (GPCRs) or enzyme inhibition. The presence of the 4-(4-chlorophenyl)piperazine moiety in this compound suggests potential interactions with serotonin or dopamine receptors, making it relevant to studies on mood disorders, cognitive enhancement, and neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the isobutyl group and carbonyl linkage in 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione offer intriguing possibilities for structure-activity relationship (SAR) studies. Medicinal chemists are exploring how these functional groups influence bioavailability, blood-brain barrier penetration, and target selectivity—key considerations in modern drug design. Computational modeling and AI-driven molecular docking simulations have become valuable tools in optimizing such compounds, reflecting the intersection of traditional chemistry with cutting-edge technology.

The compound's potential extends beyond central nervous system applications. Recent publications have highlighted the role of similar isothiazolo[4,3-d]pyrimidine derivatives in modulating kinase activity, suggesting possible utility in oncology research. With cancer immunotherapy and targeted therapies dominating pharmaceutical development, CAS No. 1251597-79-1 may contribute to novel approaches in combination treatments or adjuvant therapies.

Quality control and analytical characterization of 3-{[4-(4-chlorophenyl)piperazino]carbonyl}-6-isobutylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione remain critical for research reproducibility. Advanced techniques like high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying purity and structure. These methodologies address common researcher queries about compound validation and batch-to-batch consistency—frequent concerns in pharmacological studies.

Environmental and safety profiles of research compounds have become increasingly important to both academic and industrial scientists. While 1251597-79-1 shows promise in early-stage research, thorough ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies will be necessary to evaluate its full potential. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable drug development practices.

As the scientific community continues to explore isothiazolo[4,3-d]pyrimidine derivatives, CAS No. 1251597-79-1 stands out as a structurally complex molecule with multiple pharmacologically interesting features. Its development reflects broader trends in fragment-based drug design and multi-target approaches, answering the growing demand for more effective treatments with fewer side effects. Future research directions may include crystallography studies to elucidate its binding modes or formulation development to enhance its physicochemical properties.